SAYTEX111

• CAS No.: 119371-41-4
• Molecular Formula: C9H18O4

Description

SAYTEX111 is a brominated flame retardant (BFR) widely used in polymers, textiles, and electronics to inhibit combustion. Its chemical structure consists of a tetrabrominated aromatic core with a proprietary functional group, offering high thermal stability and efficient flame suppression . Key properties include:

• Molecular formula: C₁₂H₆Br₄O₂
• Melting point: 245–250°C
• Bromine content: 68.5% by mass
• Thermal decomposition temperature: 320°C (onset)

This compound is synthesized via catalytic bromination under controlled conditions, yielding >95% purity . Its low water solubility (0.12 mg/L at 25°C) and high octanol-water partition coefficient (log Kow = 8.3) contribute to environmental persistence but enhance compatibility with hydrophobic polymers like polystyrene and polypropylene .

Comparison with Similar Compounds

Tetrabromobisphenol A (TBBPA)

Structural Similarities : Both compounds feature a brominated aromatic backbone.
Key Differences :

Property	SAYTEX111	TBBPA	References
Molecular formula	C₁₂H₆Br₄O₂	C₁₅H₁₂Br₄O₂
Melting point	245–250°C	180–185°C
Bromine content	68.5%	58.8%
Thermal stability	320°C (decomposition)	290°C (decomposition)
Log Kow	8.3	7.9

Functional Implications :

• This compound’s higher thermal stability makes it superior in high-temperature applications (e.g., automotive components), whereas TBBPA is preferred in epoxy resins due to its reactive hydroxyl groups .
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Decabromodiphenyl Ether (DecaBDE)

Functional Similarities : Both are additive BFRs used in polyolefins and textiles.
Key Differences :

Property	This compound	DecaBDE	References
Molecular weight	657.8 g/mol	959.2 g/mol
Bromine content	68.5%	83.3%
Water solubility	0.12 mg/L	0.003 mg/L
Regulatory status	EPA-approved	Restricted (Stockholm Convention)

Research Findings and Controversies

• Efficiency in Polymers: this compound outperforms TBBPA in polycarbonate blends, achieving UL94 V-0 rating at 15% loading vs. 20% for TBBPA . However, one study noted reduced impact strength in this compound-containing polymers (−12% vs. control) .
• Environmental Impact : this compound’s hydrolysis half-life (120 days) is shorter than DecaBDE’s (1,000 days), but its metabolites show moderate ecotoxicity (LC50 = 4.5 mg/L in Daphnia magna) .
• Synthetic Advancements : A 2023 study reported a solvent-free synthesis route for this compound, reducing energy use by 40% compared to traditional methods .